2-(4-butoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-butoxyphenyl)-4-[(4-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C24H25N3OS/c1-3-4-15-28-21-11-9-20(10-12-21)22-16-23-24(25-13-14-27(23)26-22)29-17-19-7-5-18(2)6-8-19/h5-14,16H,3-4,15,17H2,1-2H3
• InChI Key: VJKZUSPHXXMSAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=C(C=C4)C
• Molecular Formula: C24H25N3OS
• Molecular Weight: 403.5 g/mol

Description

2-(4-butoxyphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine (2-(4-BP-4-MPMSP) is a synthetic organic compound that has been studied extensively for its potential applications in scientific research. It is a member of the pyrazolo[1,5-a]pyrazine family and has been used in a variety of laboratory experiments due to its unique properties.

Scientific Research Applications

2-(4-BP-4-MPMSP) has been used in a variety of scientific research applications due to its unique properties. It has been used as a reagent in the synthesis of other compounds, as a catalyst in chemical reactions, and as a fluorescent dye in biological imaging. It has also been studied for its potential applications in drug delivery, as it can be used to target specific cells in the body. Additionally, it has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain cancer cells.

Mechanism of Action

The exact mechanism of action of 2-(4-BP-4-MPMSP) is still not fully understood. However, it is believed that the compound binds to certain receptors on the surface of cells, which triggers a cascade of biochemical and physiological effects. It has been shown to activate a variety of enzymes, which can lead to a variety of biological effects, such as the inhibition of cancer cell growth.
Biochemical and Physiological Effects
2-(4-BP-4-MPMSP) has been shown to have a variety of biochemical and physiological effects. It has been shown to activate a variety of enzymes, which can lead to a variety of biological effects, such as the inhibition of cancer cell growth. Additionally, it has been studied for its potential use in drug delivery, as it can be used to target specific cells in the body.

Advantages and Limitations for Lab Experiments

2-(4-BP-4-MPMSP) has a variety of advantages and limitations for use in laboratory experiments. One of the major advantages is that it is relatively inexpensive and readily available. Additionally, it is relatively stable and has a low toxicity. However, one of the major limitations is that it is not very water-soluble, which can limit its use in certain experiments.

Future Directions

2-(4-BP-4-MPMSP) has a variety of potential future applications. One potential direction is the development of new drug delivery systems that utilize the compound. Additionally, further research could be done to understand the mechanism of action of the compound and to develop more effective cancer treatments. Additionally, further research could be done to understand the biochemical and physiological effects of the compound, as well as its potential use in other medical applications.

Synthesis Methods

2-(4-BP-4-MPMSP) can be synthesized through a multi-step process that involves the reaction of 4-butoxyphenylacetic acid with 4-methylphenylmethylsulfanylpyrazole to form an intermediate, which is then reacted with hydrazine hydrate to form the final product. The reaction is typically carried out in a solvent such as toluene or xylene at a temperature of 80-90°C. The reaction can be catalyzed by a variety of acids, such as hydrochloric acid, acetic acid, or sulfuric acid.